Pubchem_71397941
Description
PubChem Compound CID 71397941 is a unique entry in the PubChem database, a comprehensive public resource managed by the National Center for Biotechnology Information (NCBI). This compound’s chemical structure, properties, and associated biological data are aggregated from hundreds of data sources, including scientific literature, patents, and assay results .
Key features of CID 71397941 include:
- Structural Information: The compound’s 2-D structure is standardized and searchable via PubChem’s chemical structure tools.
- Annotations: The compound may be associated with bioactivity data, literature references, and pathway information, depending on contributions from data depositors .
- Accessibility: Users can retrieve CID 71397941’s data via PubChem’s web interface, programmatic APIs, or FTP downloads, which include descriptors like IUPAC names, SMILES strings, and InChIKeys .
Properties
CAS No. |
61232-93-7 |
|---|---|
Molecular Formula |
Li8Pb3 |
Molecular Weight |
6.8e+02 g/mol |
InChI |
InChI=1S/8Li.3Pb |
InChI Key |
PKRUDGQHPNJWCO-UHFFFAOYSA-N |
Canonical SMILES |
[Li].[Li].[Li].[Li].[Li].[Li].[Li].[Li].[Pb].[Pb].[Pb] |
Origin of Product |
United States |
Chemical Reactions Analysis
Pubchem_71397941 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, the compound might react with tributyltin hydride in the presence of azobisisobutyronitrile to form specific hydrocarbon products .
Scientific Research Applications
Pubchem_71397941 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological molecules. The compound’s unique properties make it valuable in industrial applications, such as the development of new materials or chemical processes .
Mechanism of Action
The mechanism of action of Pubchem_71397941 involves its interaction with specific molecular targets and pathways. While the exact mechanism may vary, it typically includes binding to certain proteins or enzymes, thereby affecting their activity. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways .
Comparison with Similar Compounds
Data Accessibility and Tools
- Structure Search : PubChem’s interface supports 2-D/3-D similarity searches, substructure filtering, and Boolean queries .
- Programmatic Access : The PubChem Score Matrix computes pairwise similarities for custom compound sets .
- Literature Integration : CID 71397941’s associated PubMed articles are accessible via the Compound Summary page, enabling hypothesis validation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
